Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C24H17N3O3S/c1-2-30-24(29)20-14-8-3-6-13-19(14)31-23(20)27-22(28)15-9-7-12-18-21(15)26-17-11-5-4-10-16(17)25-18/h3-13H,2H2,1H3,(H,27,28)
• InChI Key: ZTLUUEWMZJYDHA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=CC=CC=C21)NC(=O)C3=CC=CC4=NC5=CC=CC=C5N=C43
• Molecular Formula: C24H17N3O3S
• Molecular Weight: 427.5 g/mol

Description

Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate, also known as EPCBC, is a chemical compound that has gained significant attention in recent years due to its potential as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate is not fully understood. However, studies have suggested that Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate may inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate may also interfere with the signaling pathways that regulate cell survival and apoptosis.
Biochemical and Physiological Effects
In addition to its potential as an anticancer agent, Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate has also been studied for its effects on inflammation and oxidative stress. In vitro studies have shown that Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate can reduce the production of inflammatory cytokines and reactive oxygen species, which are implicated in various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate in lab experiments is its relatively simple synthesis method. However, Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate is also highly insoluble in water, which can make it challenging to administer in certain experimental settings. Additionally, further studies are needed to determine the safety and efficacy of Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate in vivo.

Future Directions

There are several potential future directions for research on Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate. One area of interest is the development of novel drug delivery systems that can improve the solubility and bioavailability of Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate. Additionally, further studies are needed to determine the optimal dosage and administration route for Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate in vivo. Finally, more research is needed to fully understand the mechanism of action of Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate and its potential applications in various diseases beyond cancer.

Synthesis Methods

The synthesis of Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate involves the reaction of 2-benzothiophenecarboxylic acid with thionyl chloride, followed by reaction with ethylamine and phenazine-1-carboxamide. The resulting product is then purified through recrystallization.

Scientific Research Applications

Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate has been studied extensively for its potential as an anticancer agent. In vitro studies have shown that Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Ethyl 2-(phenazine-1-carbonylamino)-1-benzothiophene-3-carboxylate has also been shown to induce apoptosis, or programmed cell death, in cancer cells.